Cas no 54669-75-9 (Cyclohexanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]-)

Cyclohexanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]- structure

54669-75-9 structure

Product Name:Cyclohexanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]-

CAS No:54669-75-9

MF:C₁₅H₁₈O₃

MW:246.301624774933

CID:353974

PubChem ID:12270325

Update Time:2025-04-19

Cyclohexanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]-
- 2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexan-1-one
- DTXSID80483357
- SCHEMBL5756343
- 2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexanone
- 2-(p-methoxyphenacyl)cyclohexanone
- 54669-75-9
- CABDOYSYTKMUPL-UHFFFAOYSA-N
- Inchi： 1S/C15H18O3/c1-18-13-8-6-11(7-9-13)15(17)10-12-4-2-3-5-14(12)16/h6-9,12H,2-5,10H2,1H3
- InChI Key： CABDOYSYTKMUPL-UHFFFAOYSA-N
- SMILES： O=C1CCCCC1CC(C1C=CC(=CC=1)OC)=O

Computed Properties

Exact Mass: 246.12564
Monoisotopic Mass: 246.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37

Cyclohexanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]- Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

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